Cas no 1314032-47-7 ((S)-1-(4-Fluorophenyl)-2-methoxyethan-1-amine hydrochloride)

• Product Name: (S)-1-(4-Fluorophenyl)-2-methoxyethan-1-amine hydrochloride
• CAS No: 1314032-47-7
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• CID: 5041350
• PubChem ID: 141256414
• Update Time: 2025-07-16

(S)-1-(4-Fluorophenyl)-2-methoxyethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-fluorophenyl)-2-methoxyethan-1-amine hydrochloride
• BS-46045
• (1S)-1-(4-fluorophenyl)-2-methoxyethanamine hydrochloride
• 1314032-47-7
• Y14599
• (1S)-1-(4-Fluorophenyl)-2-methoxyethan-1-amine HCl
• (S)-1-(4-fluorophenyl)-2-methoxyethan-1-aminehydrochloride
• CS-0196676
• (S)-1-(4-Fluorophenyl)-2-methoxyethan-1-amine hydrochloride

• Inchi： 1S/C9H12FNO.ClH/c1-12-6-9(11)7-2-4-8(10)5-3-7;/h2-5,9H,6,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： GVLYRDMYMGFBQS-SBSPUUFOSA-N
• SMILES： Cl.FC1C=CC(=CC=1)[C@@H](COC)N

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (S)-1-(4-Fluorophenyl)-2-methoxyethan-1-amine hydrochloride

Introduction to (S)-1-(4-Fluorophenyl)-2-methoxyethan-1-amine hydrochloride (CAS No. 1314032-47-7)

(S)-1-(4-Fluorophenyl)-2-methoxyethan-1-amine hydrochloride, with the CAS number 1314032-47-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of chiral amines and has garnered considerable attention due to its unique structural and pharmacological properties. The presence of a 4-fluorophenyl group and a 2-methoxyethan-1-amine moiety makes it a versatile intermediate in the synthesis of various bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological applications. Its stereochemistry, specifically the (S) configuration, plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical configuration, and (S)-1-(4-fluorophenyl)-2-methoxyethan-1-amine hydrochloride is no exception.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 4-fluorophenyl group in this compound contributes to these properties, making it an attractive scaffold for drug design. Researchers have leveraged this compound in the synthesis of novel therapeutic agents targeting various diseases, including neurological disorders and cancer.

One of the most compelling aspects of (S)-1-(4-fluorophenyl)-2-methoxyethan-1-amine hydrochloride is its potential in the development of central nervous system (CNS) drugs. The combination of the fluorine atom and the amine group facilitates blood-brain barrier penetration, which is often a challenge in CNS drug delivery. Recent studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The pharmaceutical industry has been exploring this compound for its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The structural features of (S)-1-(4-fluorophenyl)-2-methoxyethan-1-amine hydrochloride allow it to interact with kinase active sites effectively. This has led to several preclinical studies investigating its ability to inhibit specific kinases, thereby preventing uncontrolled cell proliferation and tumor growth.

Moreover, the compound's amine functionality makes it a valuable building block for peptidomimetics and other protein-targeting agents. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The use of (S)-1-(4-fluorophenyl)-2-methoxyethan-1-amine hydrochloride in these designs has shown promising results in targeting protein-protein interactions relevant to inflammatory diseases and autoimmune disorders.

The synthetic methodologies for preparing this compound have also seen significant advancements. Modern synthetic techniques, such as asymmetric hydrogenation and transition metal-catalyzed reactions, have enabled the efficient production of enantiomerically pure (S)-isomers. These methods not only improve yield but also reduce environmental impact by minimizing waste generation. The development of sustainable synthetic routes aligns with global efforts to promote green chemistry principles.

In conclusion, (S)-1-(4-fluorophenyl)-2-methoxyethan-1-amine hydrochloride is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features, coupled with its stereochemical purity, make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an even greater role in advancing medical science.